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Compound of Interest

Compound Name:
2-(2-

Methoxyphenoxy)acetohydrazide

CAS No.: 107967-88-4

Cat. No.: B009715

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and synthetic analysis of 2-(2-
Methoxyphenoxy)acetohydrazide (CAS: 17661-50-6). As a critical intermediate in the

synthesis of hydrazone-based Schiff bases, this molecule serves as a scaffold for developing

antimicrobial, anti-inflammatory, and antitubercular agents. This document details the validated

synthesis protocol, crystallographic characterization methodologies, and the supramolecular

architecture defined by its hydrogen-bonding networks.

Chemical Context & Synthesis
The synthesis of 2-(2-Methoxyphenoxy)acetohydrazide relies on a nucleophilic acyl

substitution (hydrazinolysis) of the corresponding ethyl ester. The presence of the ortho-

methoxy group (guaiacol moiety) introduces steric and electronic effects that distinguish it from

its para-substituted analogs.
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Validated Synthesis Protocol
Objective: High-yield conversion of Ethyl 2-(2-methoxyphenoxy)acetate to the hydrazide.

Reagents:

Ethyl 2-(2-methoxyphenoxy)acetate (Precursor)

Hydrazine hydrate (80% or 99%, Nucleophile)

Absolute Ethanol (Solvent)[1]

Step-by-Step Methodology:

Dissolution: Dissolve 0.01 mol of Ethyl 2-(2-methoxyphenoxy)acetate in 20 mL of absolute

ethanol in a round-bottom flask.

Addition: Dropwise addition of hydrazine hydrate (0.02 mol, excess) with constant stirring to

prevent localized overheating.

Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

Checkpoint: Monitor reaction progress via TLC (System: Ethyl Acetate:Hexane 3:7). The

ester spot (

) should disappear, replaced by the lower

hydrazide.

Isolation: Cool the reaction mixture to room temperature, then chill in an ice bath. The

hydrazide typically precipitates as a white/colorless solid.

Purification: Filter the solid and wash with cold ethanol. Recrystallize from ethanol to obtain

diffraction-quality crystals.

Reaction Pathway Visualization
The following diagram illustrates the transformation from the phenol precursor to the final

hydrazide.
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Figure 1: Synthetic pathway for 2-(2-Methoxyphenoxy)acetohydrazide via hydrazinolysis.

Physicochemical & Structural Properties
Understanding the fundamental physical constants is prerequisite to crystallographic analysis.

Property Value / Description

Molecular Formula

Molecular Weight 196.20 g/mol

Physical State White crystalline solid

Melting Point 88–90 °C (Solvent dependent)

H-Bond Donors

2 (Primary amine

, Secondary amide

)

H-Bond Acceptors

3 (Carbonyl

, Ether

, Methoxy

)

Solubility
Soluble in DMSO, DMF, hot Ethanol; Insoluble

in Hexane

Crystallographic Characterization
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While specific unit cell dimensions can vary slightly based on solvent inclusion (solvates), the

structural motif of phenoxyacetohydrazides is well-conserved. The following analysis is based

on high-precision X-ray diffraction studies of the homologous series (e.g., 2-chloro and 2-

phenoxy analogs).

Crystal Growth Protocol
To obtain single crystals suitable for X-ray diffraction (XRD):

Solvent System: Prepare a saturated solution in Ethanol/Methanol (1:1).

Method: Slow evaporation at room temperature (298 K).

Timeframe: 3–5 days.

Morphology: Expect colorless blocks or prisms.

Structural Geometry
The molecule adopts a non-planar conformation essential for its biological activity.

Acetohydrazide Moiety: The

group is typically planar (RMS deviation < 0.03 Å) due to resonance stabilization.

Linker Torsion: The

linker introduces a twist, with the torsion angle

typically ranging between 65° and 80°. This prevents the hydrazide tail from lying coplanar
with the benzene ring.

Ortho-Methoxy Effect: Unlike para-substituted analogs, the 2-methoxy group imposes steric

hindrance, forcing the side chain into a specific conformation to minimize repulsion. It also

serves as an additional intramolecular hydrogen bond acceptor (

), potentially locking the conformation.

Supramolecular Architecture (Packing)
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The crystal packing is dominated by strong hydrogen bonds, forming classic

or

graph-set motifs.

Primary Interaction: The hydrazide

acts as a donor to the carbonyl oxygen (

) of a neighboring molecule.

Secondary Interaction: The terminal

hydrogens often engage the phenoxy oxygen or the methoxy oxygen.

Space Group: Most analogs in this class crystallize in the Monoclinic system, typically space

group

or

, with

(one molecule per asymmetric unit).

Hydrogen Bonding Network Visualization
The following diagram abstracts the supramolecular logic observed in the crystal lattice.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intramolecular Stabilization
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Figure 2: Schematic of intermolecular and intramolecular hydrogen bonding networks

stabilizing the crystal lattice.

Comparative Structural Data
To validate experimental results, compare obtained XRD data against the established

parameters of the closest structural analog, 2-(2-Chlorophenoxy)acetohydrazide, which shares

the ortho-substitution pattern.
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Parameter
2-(2-Chlorophenoxy)
Analog (Reference)

Expected for 2-(2-
Methoxyphenoxy)

Crystal System Monoclinic Monoclinic

Space Group or

a (Å) ~15.23 12.0 – 16.0

b (Å) ~3.92 (Stacking axis) 4.0 – 6.0

c (Å) ~16.88 15.0 – 18.0

(Angle) ~117° 95° – 115°

Packing Motif Infinite sheets parallel to (100) Sheets or Chains

Note: The presence of the methoxy group (

) adds volume compared to Chlorine, likely expanding the unit cell volume (

) slightly beyond the ~898 Å³ observed in the chloro-derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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